3-((4-Bromophenyl)sulfonyl)oxetane

• Molecular Formula: C9H9BrO3S
• Molecular Weight: 277.14 g/mol
• IUPAC Name: 3-(4-bromophenyl)sulfonyloxetane
• InChI: InChI=1S/C9H9BrO3S/c10-7-1-3-8(4-2-7)14(11,12)9-5-13-6-9/h1-4,9H,5-6H2
• InChI Key: DIQJWTVLYXMVHC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)S(=O)(=O)C2=CC=C(C=C2)Br

Description

3-((4-Bromophenyl)sulfonyl)oxetane is a useful research compound. Its molecular formula is C9H9BrO3S and its molecular weight is 277.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-bromothiophenol (1.15 g, 6.08 mmol), oxetan-3-yl 4-methylbenzenesulfonate (1.66 g, 7.3 mmol), and cesium carbonate (3.96 g, 12.16 mmol) were suspended in DMSO (6 ml). The reaction mixture was stirred for 2 days at rt, then diluted with water and EtOAc. The aqueous phase was extracted with EtOAc (×2); and the combined extracts were washed with brine, dried over Na2SO4, filtered and concentrated. The resulting residue was purified by column chromatography on a Biotage™ 50 g column by eluting with 5% to 75% EtOAc:Hexane. The major peak was isolated, concentrated and dissolved in MeOH (10 mL), THF (10 mL) and water (5 mL). Oxone (4.05 g, 6.59 mmol) was added and the reaction was stirred overnight at rt, and then diluted with water and EtOAc. The EtOAc phase was washed with water, Na2S2O3, and brine, and then dried over Na2SO4, filtered and concentrated to provide the desired product. 1H NMR δ 7.80-7.75 (m, 4H), 4.96 (t, 2H), 4.82 (t, 2H), 4.46 (pentet, 1H).